Cas no 2171879-48-2 (2-(3,6-dihydro-2H-pyran-4-yl)-N4,N4-diethylpyridine-3,4-diamine)

• Product Name: 2-(3,6-dihydro-2H-pyran-4-yl)-N4,N4-diethylpyridine-3,4-diamine
• CAS No: 2171879-48-2
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 6317933
• PubChem ID: 165958697
• Update Time: 2025-08-03

2-(3,6-dihydro-2H-pyran-4-yl)-N4,N4-diethylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dihydro-2H-pyran-4-yl)-N4,N4-diethylpyridine-3,4-diamine
• 2171879-48-2
• EN300-1586946

• Inchi： 1S/C14H21N3O/c1-3-17(4-2)12-5-8-16-14(13(12)15)11-6-9-18-10-7-11/h5-6,8H,3-4,7,9-10,15H2,1-2H3
• InChI Key： NMJVGPZFDPSTAV-UHFFFAOYSA-N
• SMILES： O1CC=C(C2C(=C(C=CN=2)N(CC)CC)N)CC1

Computed Properties

• Exact Mass: 247.168462302g/mol
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.4Ų

Additional information on 2-(3,6-dihydro-2H-pyran-4-yl)-N4,N4-diethylpyridine-3,4-diamine

Introduction to CAS No 2171879-48-2: 2-(3,6-Dihydro-2H-Pyran-4-Yl)-N₄,N₄-Diethylpyridine-3,4-Diamine

The compound CAS No 2171879-48-2, also known as 2-(3,6-dihydro-2H-pyran-4-yl)-N₄,N₄-diethylpyridine-3,4-diamine, is a complex organic molecule with a unique structure that combines elements of pyridine and dihydropyran moieties. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its chemical structure is characterized by a pyridine ring substituted with a dihydropyran group and diethylamine substituents, making it a versatile compound for further research and development.

The synthesis of CAS No 2171879-48-2 involves a multi-step process that typically begins with the preparation of the dihydropyran derivative. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as coupling reactions or ring-forming processes. These innovations have not only improved the yield but also enhanced the purity of the final product, making it more suitable for downstream applications.

One of the most promising areas of research involving 2-(3,6-dihydro-2H-pyran-4-yl)-N₄,N₄-diethylpyridine-3,4-diamine is its potential as a precursor for drug development. The molecule's structure suggests that it could serve as a scaffold for designing bioactive compounds with specific pharmacological properties. For example, studies have shown that similar pyridine-based compounds exhibit anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. Furthermore, the presence of diethylamine groups may enhance the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, CAS No 2171879-48-2 has also been investigated for its role in materials science. The molecule's ability to form stable complexes with metal ions has led to its consideration as a ligand in coordination chemistry. Recent research has demonstrated that such complexes can exhibit unique magnetic and electronic properties, which could be exploited in the development of new materials for electronic devices or sensors. Moreover, the dihydropyran moiety imparts flexibility to the molecule, potentially enabling it to adopt conformations that are favorable for specific applications.

The physical properties of CAS No 2171879-48_